Cas no 42239-36-1 (1H-Indazole-1-methanol,5,6-dinitro-)

• Product Name: 1H-Indazole-1-methanol,5,6-dinitro-
• CAS No: 42239-36-1
• MF: C₈H₆N₄O₅
• MW: 238.157041072845
• CID: 334691
• PubChem ID: 268459
• Update Time: 2025-04-19

1H-Indazole-1-methanol,5,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-methanol,5,6-dinitro-
• NSC108651
• NSC-108651
• DTXSID70962388
• 42239-36-1
• (5,6-dinitro-1h-indazol-1-yl)methanol

• Inchi： 1S/C8H6N4O5/c13-4-10-6-2-8(12(16)17)7(11(14)15)1-5(6)3-9-10/h1-3,13H,4H2
• InChI Key： RENVLLDJKISVFJ-UHFFFAOYSA-N
• SMILES： OCN1C2C=C(C(=CC=2C=N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.034
• Monoisotopic Mass: 238.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.86
• Boiling Point: 507.5°Cat760mmHg
• Flash Point: 260.7°C
• Refractive Index: 1.776